Cas no 831218-37-2 (Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)-)
831218-37-2 structure
Product Name:Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)-
CAS No:831218-37-2
MF:C6H5N5S
MW:179.202398061752
CID:677711
PubChem ID:21792123
Update Time:2025-04-19
Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)-
- 3-methylsulfanylpyrazino[2,3-e][1,2,4]triazine
- 831218-37-2
- 3-(Methylsulfanyl)pyrazino[2,3-e][1,2,4]triazine
- DTXSID70618131
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- Inchi: 1S/C6H5N5S/c1-12-6-9-4-5(10-11-6)8-3-2-7-4/h2-3H,1H3
- InChI Key: LEKFDDZTDKGKGB-UHFFFAOYSA-N
- SMILES: S(C)C1=NN=C2C(N=CC=N2)=N1
Computed Properties
- Exact Mass: 179.02656635g/mol
- Monoisotopic Mass: 179.02656635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 89.8Ų
Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
831218-37-2 (Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)-) Related Products
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